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Executive Summary
(2S)-N-Ethyl-2-hydroxypropanamide (CAS 194022-24-7), also known as (S)-N-ethyl

lactamide, is a bifunctional chiral building block and high-performance green solvent derived

from renewable L-lactic acid. Unlike traditional petroleum-based dipolar aprotic solvents (e.g.,

NMP, DMF), this compound offers a unique combination of intrinsic chirality and

biodegradability.

For the pharmaceutical researcher, it serves two distinct high-value roles:

Chiral Auxiliary: It induces high diastereoselectivity in asymmetric aldol and alkylation

reactions via a rigid chelated transition state.

Reaction Medium: Its high boiling point (280°C) and amphiphilic nature make it a superior,

non-toxic alternative for coupling reactions requiring high thermal stability.
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Chemical Identity & Physicochemical Properties[1]
[2][3][4][5][6][7]
This compound exists as a low-melting solid that transitions to a colorless liquid slightly above

ambient temperature. Its structural integrity relies on the (S)-configuration at the C2 position,

which is preserved from the L-lactic acid precursor.

Table 1: Physicochemical Specifications
Property Value Context

IUPAC Name
(2S)-N-ethyl-2-

hydroxypropanamide
Definitive nomenclature

Molecular Formula C₅H₁₁NO₂ Amide derivative of lactic acid

Molecular Weight 117.15 g/mol Low MW facilitates removal

Melting Point 44.5 – 45.0 °C
Solid at storage; liquid in warm

processes

Boiling Point 280.9 °C (760 mmHg) High thermal stability for reflux

Density 1.029 g/cm³ (at 40 °C) Slightly denser than water

Chirality (S)-enantiomer Derived from L-(+)-lactic acid

Solubility Water, Ethanol, THF, DCM Amphiphilic profile

Mechanism of Action: Chiral Induction
The utility of CAS 194022-24-7 in asymmetric synthesis stems from its ability to form a rigid 5-

membered chelate with metal cations (Li⁺, Ti⁴⁺, B³⁺). This rigidity locks the rotation of the chiral

center, creating a steric environment that differentiates between the Re and Si faces of the

molecule.

Mechanistic Pathway
Enolization: Treatment with a base (e.g., LDA) generates the enolate.[1]
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Chelation: The metal cation coordinates simultaneously with the amide carbonyl oxygen and

the α-hydroxyl oxygen.

Face Blocking: The ethyl group on the amide nitrogen and the methyl group at the chiral

center orient themselves to minimize steric clash, effectively shielding one face of the

enolate.

Nucleophilic Attack: Electrophiles are forced to approach from the open face, resulting in

high diastereomeric excess (de).

Mechanism of Stereocontrol
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Figure 1: Logical flow of chiral induction using (2S)-N-Ethyl-2-hydroxypropanamide as an

auxiliary.[2][3][4][1][5][6]

Applications in Drug Development
Asymmetric Synthesis of APIs
In the synthesis of complex pharmaceutical intermediates, CAS 194022-24-7 is used to install

chiral centers adjacent to carbonyl groups. It is particularly effective in aldol condensations

where the stereochemistry of the new C-C bond must be strictly controlled.

Advantage: Unlike bulky Evans auxiliaries (oxazolidinones), the lactamide moiety is smaller

and often easier to cleave under mild hydrolytic conditions, preserving sensitive functional

groups on the drug candidate.

Next-Generation Green Solvent
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The pharmaceutical industry is actively replacing reprotoxic solvents like NMP (N-methyl-2-

pyrrolidone) and DMF (Dimethylformamide).

Performance: (2S)-N-Ethyl-2-hydroxypropanamide possesses a similar dipole moment

and solvency power to NMP but is biodegradable and non-mutagenic.

Use Case: It is an ideal medium for nucleophilic aromatic substitutions (SNAr) and peptide

coupling reactions, where high solubility of polar substrates is required.

Experimental Protocols
Protocol A: Synthesis of (2S)-N-Ethyl-2-
hydroxypropanamide
Rationale: Direct amidation of L-ethyl lactate is the most atom-economical route, avoiding the

use of coupling reagents.

Materials:

L-Ethyl Lactate (1.0 equiv)

Ethylamine (70% aq. solution, 3.0 equiv)

Solvent: Methanol (optional, reaction can be neat)

Step-by-Step Procedure:

Setup: Charge a round-bottom flask with L-ethyl lactate. Cool to 0°C using an ice bath.

Addition: Dropwise add the ethylamine solution over 30 minutes. The reaction is exothermic;

maintain internal temperature < 10°C to prevent racemization.

Reaction: Allow the mixture to warm to room temperature (25°C) and stir for 12–24 hours.

Monitor by TLC (EtOAc/Hexane 1:1) or GC-MS until the ester peak disappears.

Workup: Concentrate the mixture under reduced pressure to remove excess ethylamine,

water, and ethanol byproduct.
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Purification: The crude residue is often pure enough (>95%). For analytical grade,

recrystallize from diethyl ether/hexane or perform vacuum distillation (bp ~98°C at 0.04 Torr).

Yield: Expect 85–95% yield of a white solid/colorless oil.

Protocol B: Asymmetric Alkylation (General Procedure)
Rationale: This protocol demonstrates the auxiliary's ability to direct stereochemistry via lithium

enolate formation.

Reagents:

(2S)-N-Ethyl-2-hydroxypropanamide[7]

LDA (Lithium Diisopropylamide)

Alkyl Halide (Electrophile)

THF (Anhydrous)

Workflow:

Protection (Optional): If the free hydroxyl interferes with specific electrophiles, protect it as a

TBS ether or acetal. However, for chelation-controlled reactions, the free hydroxyl (as a

lithium alkoxide) is often the directing group.

Enolization: Dissolve the auxiliary (1 equiv) in THF at -78°C. Add LDA (2.2 equiv) slowly. The

first equivalent deprotonates the -OH; the second forms the amide enolate.

Alkylation: Add the alkyl halide (1.2 equiv) dropwise. Stir at -78°C for 2 hours, then allow to

warm slowly to 0°C.

Quench: Quench with saturated NH₄Cl solution.

Isolation: Extract with EtOAc, dry over MgSO₄, and concentrate.

Cleavage: Hydrolyze the auxiliary using dilute acid (1M HCl) or base (LiOH) to release the

chiral carboxylic acid product.
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Figure 2: Synthesis workflow for the production of the chiral auxiliary.

Safety & Handling
While (2S)-N-Ethyl-2-hydroxypropanamide is considered a "green" chemical, standard

laboratory safety must be observed.

Toxicity: Low acute toxicity. Metabolizes to lactic acid and ethylamine in vivo.

Flammability: Flash point is relatively high (~123°C), classifying it as a low fire risk under

normal conditions.
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PPE: Wear nitrile gloves and safety goggles. Use in a fume hood to avoid inhalation of amine

vapors during synthesis.

Storage: Store in a cool, dry place. It is hygroscopic; keep container tightly sealed to prevent

hydrolysis over long periods.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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